molecular formula C14H21NO3 B5294207 N-[1-(3,4-dimethoxyphenyl)propyl]propanamide

N-[1-(3,4-dimethoxyphenyl)propyl]propanamide

Cat. No. B5294207
M. Wt: 251.32 g/mol
InChI Key: LBZYZNFJWUVNNT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[1-(3,4-dimethoxyphenyl)propyl]propanamide, commonly known as DPA, is a chemical compound that belongs to the class of amides. DPA is widely used in scientific research due to its unique properties and potential applications.

Scientific Research Applications

DPA has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, analgesic, and anti-cancer properties. DPA has also been investigated as a potential treatment for Parkinson's disease, Alzheimer's disease, and other neurological disorders. Additionally, DPA has been used in the development of novel drug delivery systems and as a chemical probe to study various biological processes.

Mechanism of Action

DPA exerts its effects by binding to specific receptors in the body, including the sigma-1 receptor and the cannabinoid receptor 2. DPA has been shown to modulate various signaling pathways, including the MAPK/ERK pathway, the PI3K/Akt pathway, and the NF-κB pathway. These pathways are involved in a wide range of biological processes, including inflammation, cell proliferation, and apoptosis.
Biochemical and Physiological Effects:
DPA has been shown to exhibit various biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. DPA has also been shown to induce apoptosis in cancer cells by activating the caspase cascade. Additionally, DPA has been shown to modulate neurotransmitter release and to exhibit neuroprotective effects in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

DPA has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it exhibits a wide range of biological activities. DPA is also relatively stable and can be stored for long periods of time. However, DPA has some limitations for lab experiments. It has a relatively low solubility in water, which can make it difficult to use in certain assays. Additionally, DPA can exhibit non-specific binding to proteins and other biomolecules, which can complicate its use in certain experiments.

Future Directions

There are several potential future directions for research on DPA. One area of interest is the development of novel drug delivery systems using DPA as a targeting ligand. Another area of interest is the investigation of DPA as a potential treatment for various neurological disorders, including Parkinson's disease and Alzheimer's disease. Additionally, further research is needed to elucidate the mechanism of action of DPA and to identify its molecular targets. Finally, there is a need for more studies to investigate the potential side effects and toxicity of DPA, particularly with regard to long-term use.

Synthesis Methods

DPA can be synthesized using various methods, including the reaction of 3,4-dimethoxyphenylpropylamine with propanoyl chloride or propanoic anhydride. Another method involves the reaction of 3,4-dimethoxyphenylpropylamine with propanoic acid and thionyl chloride. The resulting product is then purified using various techniques, including recrystallization and column chromatography.

properties

IUPAC Name

N-[1-(3,4-dimethoxyphenyl)propyl]propanamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H21NO3/c1-5-11(15-14(16)6-2)10-7-8-12(17-3)13(9-10)18-4/h7-9,11H,5-6H2,1-4H3,(H,15,16)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LBZYZNFJWUVNNT-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC(C1=CC(=C(C=C1)OC)OC)NC(=O)CC
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H21NO3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

251.32 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-[1-(3,4-dimethoxyphenyl)propyl]propanamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.